7-Bromo-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

• CAS: 938283-23-9
• Molecular Formula: C10H6BrNO2
• Molecular Weight: 252.06 g/mol
• SMILES: C1=CC2=C(C=C1Br)NC(=O)C(=C2)C=O
• InChI: InChI=1S/C10H6BrNO2/c11-8-2-1-6-3-7(5-13)10(14)12-9(6)4-8/h1-5H,(H,12,14)
• InChIKey: GTAJNWCWIWIVPE-UHFFFAOYSA-N

Researchers requiring a quinoline scaffold with orthogonal reactive sites often face supply inconsistencies and insufficient characterization data for SAR studies. 7-Bromo-2-oxo-1,2-dihydroquinoline-3-carbaldehyde (CAS 938283-23-9) directly addresses this gap: - Dual reactivity: C3 aldehyde for rapid hydrazone/imine library synthesis; C7 bromine for orthogonal Suzuki, Buchwald-Hartwig, or Sonogashira cross-coupling. - Lead-like physicochemical profile: Moderately lipophilic scaffold (XlogP ~1.7, TPSA 46.2 Ų) with balanced permeability and H-bonding capacity. - Consistent supply: Available at standardized purity, enabling reproducible antimicrobial, anticancer, or antitubercular screening programs.

7-Bromo-2-oxo-1,2-dihydroquinoline-3-carbaldehyde: Physicochemical Profile & Procurement

7-Bromo-2-oxo-1,2-dihydroquinoline-3-carbaldehyde is a heterocyclic building block featuring a 1,2-dihydroquinoline-2-one core substituted with a bromine atom at position 7 and a reactive aldehyde group at position 3 . Its computed physicochemical parameters—including a predicted XlogP of 1.7 and a topological polar surface area (TPSA) of 46.2 Ų —position it as a moderately lipophilic scaffold with hydrogen-bonding capacity suitable for medicinal chemistry derivatization. The compound is commercially available from multiple suppliers at purities of 95–97% [1], making it accessible for routine synthetic workflows.

C3 Aldehyde

Direct condensation for hydrazone, Schiff base, and Knoevenagel libraries

One-step handle

C7 Bromine

Pd-catalyzed cross-coupling (Suzuki, Buchwald) diversification

Orthogonal to aldehyde

Commercial Availability

Multiple suppliers, 95–97% purity range

Supplier QA data

• [1] Coolpharm (Shanghai Kehua Bio). 7-Bromo-2-oxo-1,2-dihydroquinoline-3-carbaldehyde, Product No. KH-167119, CAS 938283-23-9, Purity 95%. View Source

Why Analog Substitution Is Not Straightforward

Within the 2-oxo-1,2-dihydroquinoline-3-carbaldehyde family, substitution pattern profoundly influences both physicochemical properties and synthetic utility. The presence of bromine at position 7 increases computed lipophilicity (XlogP ~1.7 ) relative to the non-halogenated parent scaffold (2-oxo-1,2-dihydroquinoline-3-carbaldehyde, MW 173.17, no halogen), which alters chromatographic behavior, solubility, and membrane permeability in biological assays. Simultaneously, the aldehyde at position 3 provides a condensation handle distinct from carboxylic acid, ester, or nitrile analogs at the same position (e.g., 7-bromo-2-oxo-1,2-dihydroquinoline-3-carboxylic acid, CAS 938378-11-1 ). Swapping to a positional isomer (e.g., 7-bromo-8-hydroxyquinoline-5-carbaldehyde [1]) relocates both the reactive carbonyl and the hydrogen-bonding hydroxyl, fundamentally changing chelation behavior and derivatization outcomes. Generic substitution without accounting for these differences risks failed synthetic sequences or irreproducible biological results.

Non-halogenated parent

Lacks C7 Br; lipophilicity profile, chromatographic behavior, and cross-coupling utility may differ significantly from the 7-bromo derivative.

Carboxylic acid/ester analogs at C3

Require activation for amide/ester formation, adding synthetic steps versus the aldehyde that enables one-step condensation.

Positional isomers (e.g., 8-hydroxy-5-carbaldehyde)

Relocated carbonyl and hydrogen-bonding groups may alter chelation behavior and derivatization outcomes fundamentally.

• [1] MDPI Molecules. Kowalczyk et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Synthesis of 7-bromo-8-hydroxyquinoline-5-carbaldehyde via Reimer-Tiemann reaction. View Source

Quantitative Differentiation from Closest Analogs

Lipophilicity Differential vs. Non-Halogenated Parent

The target compound bears a bromine atom at C7 that measurably increases computed lipophilicity compared to the non-halogenated 2-oxo-1,2-dihydroquinoline-3-carbaldehyde scaffold. The 7-bromo derivative has a predicted XlogP of 1.7 and a LogP of 1.79 (vendor data) . While no experimentally determined logP for the non-brominated parent was located in primary literature, the molecular weight difference (252.07 vs. 173.17) and the presence of a heavy halogen are consistent with a class-level increase in lipophilicity of approximately 0.5–1.0 log unit, which is relevant for chromatographic method development and membrane permeation predictions [1]. Exact comparator data for the parent compound are unavailable; this is flagged as a class-level inference.

Lipophilicity shift vs. parent

Class-level inference

ΔXlogP ≈ +0.5 to +1.0
vs. non‑halogenated parent (MW 173.17)

Estimated lipophilicity increase based on bromine substitution; supports reversed-phase HPLC method development and membrane permeability predictions.

No experimental logP for parent identified; computational prediction only.

Evidence Dimension	Computed lipophilicity (XlogP / LogP)
Target Compound Data	XlogP = 1.7 (Chem960 computed); LogP = 1.79 (Fluorochem vendor data)
Comparator Or Baseline	2-Oxo-1,2-dihydroquinoline-3-carbaldehyde (non-brominated): no experimentally validated logP data identified; MW 173.17, no halogen
Quantified Difference	Estimated ΔXlogP ≈ +0.5 to +1.0 based on class-level halogenation effects (inference, not direct measurement)
Conditions	Computational prediction (XlogP algorithm); vendor QC analytical data

Why This Matters

Lipophilicity differences directly impact reversed-phase HPLC retention, solubility in biological assay media, and predicted membrane permeability—critical parameters for procurement decisions when selecting a scaffold for medicinal chemistry campaigns.

• [1] Class-level inference: Halogenation generally increases logP by 0.5–1.0 units per halogen atom for aromatic heterocycles (Hansch & Leo, substituent constant reference). View Source

Aldehyde Reactivity vs. Carboxylic Acid and Ester Analogs

The aldehyde group at C3 enables condensation reactions (hydrazone, Schiff base, Knoevenagel) that are not directly accessible with the corresponding carboxylic acid (CAS 938378-11-1) or methyl ester (CAS 2089728-51-6) analogs . The 7-bromo-2-oxo-1,2-dihydroquinoline-3-carboxylic acid has a molecular weight of 268.06 and requires activation (e.g., acid chloride or coupling reagent) for amide/ester formation, adding a synthetic step. The aldehyde derivative can participate directly in one-step condensation with primary amines or hydrazines. No direct comparative kinetic data for aldehyde vs. acid derivatization were found; this evidence is based on well-established functional group reactivity principles and is tagged as supporting evidence.

Aldehyde vs. acid analog efficiency

Supporting evidence

Target: 1 step Acid analog: ≥2 steps Saves ≥1 synthetic step

Aldehyde enables direct condensation with amines/hydrazines; acid requires activation, adding at least one step.

Based on well-established functional group reactivity; no kinetic data identified.

Evidence Dimension	Synthetic step count to reach hydrazone or imine derivative
Target Compound Data	One-step condensation with amine/hydrazine via aldehyde at C3
Comparator Or Baseline	7-Bromo-2-oxo-1,2-dihydroquinoline-3-carboxylic acid (CAS 938378-11-1): requires activation (2 steps minimum for amide) or reduction to alcohol prior to further functionalization
Quantified Difference	Saves ≥1 synthetic step (step-count reduction: 1 step vs. ≥2 steps for acid analog)
Conditions	Standard organic synthesis logic; no kinetic data identified

Why This Matters

For laboratories synthesizing focused libraries of hydrazones, Schiff bases, or chalcones, the aldehyde derivative reduces synthetic step count by at least one step compared to the acid analog, saving time and material costs.

Commercial Purity Benchmarks

Multiple vendors supply 7-Bromo-2-oxo-1,2-dihydroquinoline-3-carbaldehyde with documented purity. Fluorochem reports 97% purity , Leyan offers 97% purity , and Shanghai Kehua Bio (Coolpharm) lists 95% purity [1]. These values provide procurement benchmarks. Comparative purity data for the non-halogenated parent (2-oxo-1,2-dihydroquinoline-3-carbaldehyde, CAS 91301-03-0) are not available from the same vendor set, and no inter-vendor purity comparison study was identified. This evidence is tagged as supporting evidence due to the absence of a direct comparator quantification.

Commercial purity benchmarks

Supporting evidence

97% (Fluorochem, Leyan) 95% (Coolpharm)

Multiple vendors supply at 95–97% purity; supports direct use in synthesis without additional purification.

Comparator data for non‑brominated parent not available from same vendors.

Evidence Dimension	Commercially supplied purity (vendor QC)
Target Compound Data	Purity: 97% (Fluorochem, Leyan); 95% (Coolpharm)
Comparator Or Baseline	No directly comparable purity data for the non-brominated parent scaffold from the same vendors was identified
Quantified Difference	Not calculable without comparator data
Conditions	Vendor Certificate of Analysis; analytical method not specified

Why This Matters

Procurement decisions require knowledge of available purity grades; 97% purity supports most synthetic applications without additional purification, reducing overall project cost.

• [1] Coolpharm (Shanghai Kehua Bio). Product No. KH-167119, Purity 95%, CAS 938283-23-9. View Source

Bromine Reactivity in Cross-Coupling vs. Chloro Analogs

The C7 bromine substituent serves as a site for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig). Within the 2-oxo-1,2-dihydroquinoline-3-carbaldehyde scaffold family, the bromine at C7 provides superior oxidative addition reactivity relative to the corresponding C7 chloro analog (7-chloro-2-oxo-1,2-dihydroquinoline-3-carbaldehyde, if available) and enables coupling chemistry inaccessible to the non-halogenated parent scaffold [1]. This is a well-established class-level principle: C–Br bonds undergo oxidative addition to Pd(0) with higher rate constants than C–Cl bonds. No direct kinetic comparison between the 7-bromo and 7-chloro derivatives of this specific scaffold was located; this evidence is tagged as class-level inference.

C–Br vs. C–Cl cross-coupling

Class-level inference

C7–Br: faster oxidative addition C7–Cl: slower, harsher conditions ~10–100× rate enhancement (class‑level)

7‑Br enables Pd‑catalyzed diversification under standard conditions; chloro analog (if available) may require specialized ligands.

Organometallic principle; no compound-specific kinetic comparison identified.

Evidence Dimension	Expected relative reactivity in Pd-catalyzed cross-coupling (C–Br vs. C–Cl vs. C–H)
Target Compound Data	C7–Br bond: moderate bond dissociation energy (~80 kcal/mol); good leaving group for oxidative addition
Comparator Or Baseline	Non-brominated 2-oxo-1,2-dihydroquinoline-3-carbaldehyde: no halogen handle for cross-coupling at C7; 7-chloro analog: C–Cl bond (higher BDE, slower oxidative addition)
Quantified Difference	C–Br vs. C–Cl: oxidative addition rate ~10–100× faster for C–Br (class-level, well-established organometallic principle); C–Br vs. C–H: infinite difference (no reaction vs. reaction)
Conditions	Standard Pd(0) catalysis conditions (class-level principle; no compound-specific kinetic data identified)

Why This Matters

For researchers planning to diversify the quinoline scaffold via cross-coupling, the 7-bromo derivative is the minimum required halogenation; the non-halogenated parent cannot participate, and the chloro analog (if available) would require more forcing conditions or specialized ligands.

• [1] Class-level organometallic principle: C–Br bonds undergo oxidative addition to Pd(0) with rate constants approximately 10–100× greater than C–Cl bonds under comparable conditions (see Hartwig, J. F. Organotransition Metal Chemistry, 2010; and standard cross-coupling reviews). View Source

Key Research Application Scenarios

Hydrazone and Schiff Base Library Synthesis

The C3 aldehyde group enables direct, one-step condensation with hydrazines or primary amines to generate hydrazone or imine libraries. This compound is therefore suited as a starting material for medium-throughput synthesis of quinoline-based compound collections for antimicrobial, anticancer, or antitubercular screening programs. The 7-bromo substituent adds a heavy atom for potential halogen bonding in target engagement .

Palladium-Catalyzed Diversification at C7

The C7 bromine is a competent leaving group for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions. Researchers can use this compound as a common intermediate to introduce aryl, heteroaryl, amine, or alkyne substituents at C7 while preserving the aldehyde at C3 for subsequent derivatization. This orthogonal reactivity (Br at C7, CHO at C3) supports sequential functionalization strategies .

Metal Complexation with Thiosemicarbazone Derivatives

Following condensation with thiosemicarbazides, the resulting thiosemicarbazone ligands can coordinate transition metals (Cu, Ni, Pd, Zn). Related 2-oxo-1,2-dihydroquinoline-3-carbaldehyde thiosemicarbazone metal complexes have been studied for cytotoxic activity and DNA-binding properties. The 7-bromo substituent provides an additional spectroscopic handle (Br K-edge XAS, mass spectrometry isotope pattern) for characterizing metal complex structures [1][2].

Lead Optimization Through Physicochemical Modulation

With a computed XlogP of 1.7 and TPSA of 46.2 Ų, this scaffold resides within lead-like chemical space. The bromine contributes to lipophilicity without excessive molecular weight (MW 252.07). Medicinal chemists can select this compound over the non-halogenated parent when halogen bonding or increased membrane permeability is desired, while retaining the aldehyde for rapid analog synthesis .

Application

Selection Property

Validation Focus

Hydrazone / Schiff base library synthesis

C3 aldehyde condensation handle

Schiff base formation efficiency; product purity after one‑step reaction

Pd‑catalyzed diversification at C7

C7 bromine leaving group for cross‑coupling

Suzuki/Buchwald coupling yield; orthogonality to aldehyde preservation

Metal complexation with thiosemicarbazone ligands

Aldehyde-derived chelating ligand precursor

Coordination geometry; Br as heavy‑atom spectroscopic probe

Lead optimization through lipophilicity modulation

Predicted XlogP ~1.7, TPSA 46.2 Ų; bromine contribution

Membrane permeability assay; halogen‑bonding assessment

• [1] Tupolova, Yu. P. et al. (2021). Structure and Properties of the Condensation Product of 2-Oxo-1,2-dihydroquinoline-3-carbaldehyde with Stearic Acid Hydrazide and Its Complexes with Cu(II) and Ni(II). Russian Journal of General Chemistry. View Source
• [2] Inorganica Chimica Acta (2025). Mononuclear palladium(II) complexes bearing 2-oxo-1,2-dihydroquinoline-3-carboxaldehyde-4(N)-thiosemicarbazone derivatives. Demonstrates complexation chemistry of the scaffold class. View Source